![molecular formula C14H19Cl2NO3S B257578 2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide](/img/structure/B257578.png)
2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide, also known as DCEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCEB is a sulfonamide derivative that has been shown to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of 2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. This compound has been shown to inhibit the activity of carbonic anhydrase, which may contribute to its anticancer activity. Additionally, this compound has been shown to modulate the activity of certain neurotransmitter receptors, which may contribute to its effects on the nervous system.
Biochemical and physiological effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anticancer activity, this compound has been shown to modulate the activity of certain neurotransmitters, which may have implications for the treatment of neurological disorders. This compound has also been shown to have vasodilatory effects, which may have potential applications in the treatment of hypertension.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide in lab experiments is its potent biological activity. This compound has been shown to exhibit potent anticancer activity, which makes it a promising candidate for further research in cancer treatment. Additionally, this compound has been shown to modulate the activity of certain neurotransmitters, which may have implications for the treatment of neurological disorders. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further research is needed to determine the safety and toxicity of this compound before it can be used in clinical settings.
Future Directions
There are several future directions for research on 2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide. One area of research is the development of novel therapeutic agents based on this compound. This compound has been shown to exhibit potent anticancer activity, and further research may lead to the development of new cancer treatments. Another area of research is the exploration of the effects of this compound on the nervous system. This compound has been shown to modulate the activity of certain neurotransmitters, and further research may lead to the development of new treatments for neurological disorders. Finally, future research may focus on the safety and toxicity of this compound, which will be important for its potential use in clinical settings.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been shown to exhibit potent anticancer activity, modulate the activity of certain neurotransmitters, and have vasodilatory effects. While there are limitations to using this compound in lab experiments, further research may lead to the development of novel therapeutic agents based on this compound and new treatments for neurological disorders.
Synthesis Methods
2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 2,5-dichloro-4-ethoxybenzenesulfonyl chloride with cyclohexylamine in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white solid with a high yield.
Scientific Research Applications
2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and cardiovascular research. In cancer research, this compound has been shown to exhibit potent anticancer activity by inhibiting the growth of cancer cells. In neuroscience, this compound has been shown to enhance the activity of certain neurotransmitters, which may have implications for the treatment of neurological disorders. In cardiovascular research, this compound has been shown to have vasodilatory effects, which may have potential applications in the treatment of hypertension.
properties
Molecular Formula |
C14H19Cl2NO3S |
---|---|
Molecular Weight |
352.3 g/mol |
IUPAC Name |
2,5-dichloro-N-cyclohexyl-4-ethoxybenzenesulfonamide |
InChI |
InChI=1S/C14H19Cl2NO3S/c1-2-20-13-8-12(16)14(9-11(13)15)21(18,19)17-10-6-4-3-5-7-10/h8-10,17H,2-7H2,1H3 |
InChI Key |
ANQKLONVNJIFLW-UHFFFAOYSA-N |
SMILES |
CCOC1=CC(=C(C=C1Cl)S(=O)(=O)NC2CCCCC2)Cl |
Canonical SMILES |
CCOC1=CC(=C(C=C1Cl)S(=O)(=O)NC2CCCCC2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.